Cas no 52078-08-7 (2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)-)

• Product Name: 2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)-
• CAS No: 52078-08-7
• MF: C₁₄H₉N₃O₆S₂
• MW: 379.367760419846
• CID: 360706
• PubChem ID: 71365820
• Update Time: 2025-04-19

2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-(2,4-dinitro-1-naphthalenyl)-
• N-(2,4-dinitronaphthalen-1-yl)thiophene-2-sulfonamide
• 52078-08-7
• DTXSID80789205

• Inchi： 1S/C14H9N3O6S2/c18-16(19)11-8-12(17(20)21)14(10-5-2-1-4-9(10)11)15-25(22,23)13-6-3-7-24-13/h1-8,15H
• InChI Key： PTIDQTPIKNHEAA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1=C(C=C(C2C=CC=CC1=2)[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 378.99337
• Monoisotopic Mass: 378.99327736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 132.45